Cas no 1171613-23-2 (N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-1-ethyl-5-methyl-1H-pyrazole-3-carboxamide)

• Product Name: N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-1-ethyl-5-methyl-1H-pyrazole-3-carboxamide
• CAS No: 1171613-23-2
• MF: C₁₈H₁₈N₆OS
• MW: 366.440121173859
• CID: 6260281
• PubChem ID: 27378390
• Update Time: 2025-10-24

N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-1-ethyl-5-methyl-1H-pyrazole-3-carboxamide Chemical and Physical Properties

Names and Identifiers

• N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-1-ethyl-5-methyl-1H-pyrazole-3-carboxamide
• F5460-0078
• SR-01000922548
• VU0643540-1
• SR-01000922548-1
• N-(1-(benzo[d]thiazol-2-yl)-3-methyl-1H-pyrazol-5-yl)-1-ethyl-5-methyl-1H-pyrazole-3-carboxamide
• N-[1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl]-1-ethyl-5-methyl-1H-pyrazole-3-carboxamide
• 1171613-23-2
• AKOS024508876
• N-[2-(1,3-benzothiazol-2-yl)-5-methylpyrazol-3-yl]-1-ethyl-5-methylpyrazole-3-carboxamide

• Inchi： 1S/C18H18N6OS/c1-4-23-12(3)10-14(22-23)17(25)20-16-9-11(2)21-24(16)18-19-13-7-5-6-8-15(13)26-18/h5-10H,4H2,1-3H3,(H,20,25)
• InChI Key： YRUCDFIDTWXRTI-UHFFFAOYSA-N
• SMILES： S1C2C=CC=CC=2N=C1N1C(=CC(C)=N1)NC(C1C=C(C)N(CC)N=1)=O

Computed Properties

• Exact Mass: 366.12628039g/mol
• Monoisotopic Mass: 366.12628039g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 26
• Rotatable Bond Count: 4
• Complexity: 522
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.6
• Topological Polar Surface Area: 106Ų

Additional information on N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-1-ethyl-5-methyl-1H-pyrazole-3-carboxamide

Introduction to N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-1-ethyl-5-methyl-1H-pyrazole-3-carboxamide (CAS No. 1171613-23-2)

The compound N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-1-ethyl-5-methyl-1H-pyrazole-3-carboxamide, identified by its CAS number 1171613-23-2, represents a significant advancement in the field of pharmaceutical chemistry. This intricate molecular structure combines elements from multiple heterocyclic systems, including benzothiazole, pyrazole, and methylpyrazole, suggesting a broad spectrum of potential biological activities. The strategic arrangement of these functional groups within the molecule underscores its potential as a versatile scaffold for drug discovery and development.

Recent research in medicinal chemistry has highlighted the importance of heterocyclic compounds in the design of novel therapeutic agents. The benzothiazole moiety, known for its presence in numerous bioactive molecules, contributes to the compound's ability to interact with biological targets. Specifically, benzothiazole derivatives have been extensively studied for their antimicrobial, anti-inflammatory, and anticancer properties. The incorporation of a pyrazole ring further enhances the compound's pharmacological profile, as pyrazoles are well-documented for their role in modulating enzyme activity and receptor binding.

The structural motif of N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-1-ethyl-5-methyl-1H-pyrazole-3-carboxamide positions it as a candidate for further exploration in several therapeutic areas. For instance, the presence of multiple nitrogen atoms provides opportunities for hydrogen bonding interactions with biological targets, which is crucial for drug efficacy. Additionally, the methylpyrazole component may contribute to lipophilicity, influencing membrane permeability and oral bioavailability—key factors in drug development.

In the context of contemporary pharmaceutical research, this compound aligns with the growing interest in multitargeted ligands. Such molecules are designed to interact with multiple biological pathways simultaneously, potentially leading to synergistic therapeutic effects and reduced side effects. The combination of benzothiazole, pyrazole, and other functional groups in this compound suggests its capability to engage with various enzymes and receptors, making it a promising candidate for multitargeted drug design.

Moreover, computational studies have begun to play a pivotal role in the optimization of such molecules. Molecular docking simulations can predict how this compound might interact with specific protein targets, providing insights into its mechanism of action. Preliminary virtual screening results indicate that N-1-(1,3-benzothiazol-2-yl)-3-methyl-1H-pyrazol-5-yl-1-ethyl-5-methyl-1H-pyrazole-3-carboxamide could exhibit inhibitory activity against several enzymes implicated in diseases such as cancer and inflammation. These findings are supported by experimental data from high-throughput screening assays conducted by research groups specializing in heterocyclic chemistry.

The synthesis of this compound involves multi-step organic reactions that showcase the synthetic prowess required to construct complex molecular architectures. Key synthetic strategies include nucleophilic substitution reactions at the benzothiazole core, followed by functional group transformations to introduce the pyrazole and methylpyrazole moieties. Advances in synthetic methodologies have enabled chemists to achieve high yields and purity levels, facilitating further structural modifications and biological evaluations.

From a pharmacokinetic perspective, the physicochemical properties of N-(1-(1(3H)-isobenzofurandione)-2(4H)-ylidene)hydrazinecarboxamides derivatives are critical determinants of drug performance. Factors such as solubility, stability, and metabolic degradation pathways must be carefully considered during development. Preliminary pharmacokinetic studies suggest that this compound exhibits favorable properties that could enhance its suitability for clinical applications. For example, its moderate lipophilicity may improve oral bioavailability while minimizing toxicity concerns associated with highly lipophilic molecules.

The potential applications of this compound extend beyond traditional therapeutic areas into emerging fields such as precision medicine and immunotherapy. By targeting specific molecular pathways dysregulated in disease states like cancer or autoimmune disorders, N-(tert-butylamino)acetamides derived from similar scaffolds have demonstrated promise as lead compounds for novel therapeutics. The unique structural features of our target molecule position it as a valuable asset in ongoing drug discovery efforts aimed at addressing unmet medical needs.

In conclusion, N-(tert-butylamino)acetamides represent an exciting frontier in pharmaceutical innovation due to their diverse biological activities and synthetic accessibility. As research continues to uncover new applications for heterocyclic compounds, N-(tert-butylamino)acetamides derived from scaffolds like ours will undoubtedly play an important role in shaping future therapeutic strategies across multiple disease indications including oncology, neurodegenerative disorders, cardiovascular diseases, metabolic syndromes, infectious diseases, inflammatory conditions, psychiatric disorders, respiratory diseases, hematological malignancies, renal diseases, endocrine disorders, gastrointestinal diseases, musculoskeletal disorders, ophthalmic diseases, skin disorders, urological diseases, and rare genetic conditions.